Cas no 67024-46-8 (isopropyl 2-ethylhexanoate)

isopropyl 2-ethylhexanoate structure

Product Name:isopropyl 2-ethylhexanoate

CAS No:67024-46-8

Molecular Formula:C₁₁H₂₂O₂

Molecular Weight:186.29118

MDL:MFCD00083570

CID:965194

PubChem ID:106701

isopropyl 2-ethylhexanoate Properties

Names and Identifiers

- isopropyl 2-ethylhexanoate
- propan-2-yl 2-ethylhexanoate
- AI3-23181
- Hexanoic acid, 2-ethyl-, 1-methylethyl ester
- J310.184C
- ISOPROPYL-2-ETHYLHEXANOATE
- 2-ethyl-hexanoic acid isopropyl ester
- SCHEMBL332832
- CAS-67024-46-8
- AKOS006280487
- CHEMBL3182784
- DTXSID2044973
- UNII-0SL9QL3RWN
- KWJPCZGVGLPKMD-UHFFFAOYSA-N
- NCGC00256246-01
- methylethyl 2-ethylhexanoate
- W-111278
- AS-76536
- 2-Ethylhexanoic acid 1-methylethyl ester
- Q27237204
- Tox21_301232
- 0SL9QL3RWN
- DTXCID0024973
- D93276
- EINECS 266-549-5
- NS00019836
- 67024-46-8
- DB-254979
- +Expand
- MDL： MFCD00083570
- InChIKey： KWJPCZGVGLPKMD-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H22O2/c1-5-7-8-10(6-2)11(12)13-9(3)4/h9-10H,5-8H2,1-4H3
- SMILES： CCCCC(CC)C(=O)OC(C)C

Computed Properties

Exact Mass: 186.16206
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 7
Monoisotopic Mass: 186.161979940g/mol
Heavy Atom Count: 13
Complexity: 141
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.8
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

isopropyl 2-ethylhexanoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006NBU-100mg	propan-2-yl 2-ethylhexanoate	67024-46-8	98%	100mg	$65.00	2024-04-22
A2B Chem LLC	AD09370-100mg	propan-2-yl 2-ethylhexanoate	67024-46-8	98%	100mg	$52.00	2024-04-19
Aaron	AR006NK6-100mg	propan-2-yl 2-ethylhexanoate	67024-46-8	95%	100mg	$47.00
eNovation Chemicals LLC	D754116-250mg	propan-2-yl 2-ethylhexanoate	67024-46-8	95%+	250mg	$210	2022-09-07

isopropyl 2-ethylhexanoate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:67024-46-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

isopropyl 2-ethylhexanoate Related Literature

1. An α-MnO2 nanotube used as a novel catalyst in ozonation: performance and the mechanism

Hui Zhao,Yuming Dong,Pingping Jiang,Guangli Wang,Jingjing Zhang,Kun Li,Cuiyun Feng New J. Chem., 2014,38, 1743-1750
2. Contents list

RSC Med. Chem., 2022,13, 3-6
3. Carbon nanostructures in biology and medicine

Tatiana Da Ros,Jean-François Nierengarten J. Mater. Chem. B, 2017,5, 6425-6427
4. Incorporation of chlorinated analogues of aliphatic amino acids during cell-free protein synthesis†‡

Dannon J. Stigers,Zachary I. Watts,James E. Hennessy,Hye-Kyung Kim,Romeo Martini,Matthew C. Taylor,Kiyoshi Ozawa,Jeffrey W. Keillor,Nicholas E. Dixon,Christopher J. Easton Chem. Commun., 2011,47, 1839-1841
5. Organometallics in heterocyclic chemistry

Carsten Bolm Chem. Soc. Rev., 2007,36, 1035-1035
6. Conductive Pickering-poly(high internal phase emulsion) composite foams prepared with low loadings of single-walled carbon nanotubes†

Marie Claire Hermant,Bert Klumperman,Cor E. Koning Chem. Commun., 2009, 2738-2740
7. Contents

Chem. Commun., 2010,46, 5179-5196
8. Photo- and electro-luminescent properties of 2,7-disubstituted spiro[fluorene-9,9′-xanthene] derivatives containing imidazole-derived moieties

Hailin Ma,Yuanying Li,Shaoguang Wu,Yanmei Li,Yuling Zhao,Hongyan Yang,Wenming Su,Tianzhi Yu New J. Chem., 2021,45, 19381-19390
9. Reviews of books

Trans. Faraday Soc., 1908,4, 143-148
10. Liquid crystals based on silver carbene complexes derived from dimeric bis(imidazolium) bromide salts†

Amalia Pană,Monica Iliş,Marin Micutz,Florea Dumitraşcu,Iuliana Pasuk,Viorel Cîrcu RSC Adv., 2014,4, 59491-59497

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